1-((tetrahydrofuran-2-yl)methyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine
Overview
Description
1-((tetrahydrofuran-2-yl)methyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine, also known as 1THP, is an organic compound that has been studied extensively for its potential applications in medicine, biochemistry, and physiology. 1THP is a derivative of pyrazol-5-amine and contains a thiophene ring and a tetrahydrofuran ring. 1THP is a small molecule that is highly soluble in water and is stable under a variety of conditions.
Scientific Research Applications
Synthesis and Characterization
- The compound is involved in the synthesis of pyrazole derivatives, where reactions of hydroxymethyl pyrazole derivatives with primary amines yield compounds with potential antitumor, antifungal, and antibacterial activities. X-ray crystallography and spectroscopic methods such as FT-IR, UV–visible, proton NMR, and mass spectroscopy are used for structural characterization. Theoretical calculations are performed to correlate physical and chemical properties with biological activity (Titi et al., 2020).
- Another study describes the crystal structure of a similar compound with a chiral center at the substituted atom of the tetrahydrofuranyl ring, demonstrating intramolecular hydrogen bonding and coplanarity of molecular groups, which could be critical for understanding the reactivity and interactions of these compounds (Zhengyu Liu et al., 2009).
Biological Activity Studies
- Compounds incorporating the thiophene moiety, similar to the core structure of the compound , have been synthesized and evaluated for their anti-tumor activities, showing promising results against hepatocellular carcinoma cell lines. This highlights the potential therapeutic applications of such compounds (Gomha et al., 2016).
- In another research, pyrazole derivatives were analyzed for their ability to form intramolecular hydrogen bonds, which was found to impact the reductive cyclization process, leading to the synthesis of 1H-pyrazolo[3,4-b]quinoxalines. This study provides insight into the chemical behavior and reactivity of such compounds, which is crucial for their application in synthesis and drug design (Szlachcic et al., 2020).
Miscellaneous Applications
- The compound and its derivatives are also explored for their antimicrobial activities, with some studies indicating that specific substitutions on the pyrazole ring can significantly enhance their biological efficacy. This suggests a route for the development of new antimicrobial agents based on structural modifications of the pyrazole core (Abdelhamid et al., 2010).
properties
IUPAC Name |
2-(oxolan-2-ylmethyl)-5-thiophen-2-ylpyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3OS/c13-12-7-10(11-4-2-6-17-11)14-15(12)8-9-3-1-5-16-9/h2,4,6-7,9H,1,3,5,8,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLRKUUFEYLKPSH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CN2C(=CC(=N2)C3=CC=CS3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((tetrahydrofuran-2-yl)methyl)-3-(thiophen-2-yl)-1H-pyrazol-5-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
